Cas no 1806489-13-3 (4-Fluoro-5-nitro-N,N,2-trimethylaniline)

• Product Name: 4-Fluoro-5-nitro-N,N,2-trimethylaniline
• CAS No: 1806489-13-3
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 5002608
• Update Time: 2025-06-10

4-Fluoro-5-nitro-N,N,2-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-nitro-N,N,2-trimethylaniline

• Inchi： 1S/C9H11FN2O2/c1-6-4-7(10)9(12(13)14)5-8(6)11(2)3/h4-5H,1-3H3
• InChI Key： KJIDWRJTHGEKJR-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C)C=1)N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1

Additional information on 4-Fluoro-5-nitro-N,N,2-trimethylaniline

4-Fluoro-5-nitro-N,N,2-trimethylaniline: A Comprehensive Overview

4-Fluoro-5-nitro-N,N,2-trimethylaniline, also known by its CAS number 1806489-13-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a fluoro group at the 4-position, a nitro group at the 5-position, and a trimethylamino group at the N-position of an aniline derivative. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 4-Fluoro-5-nitro-N,N,2-trimethylaniline involves a series of carefully controlled reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound while maintaining its structural integrity.

The electronic properties of 4-Fluoro-5-nitro-N,N,2-trimethylaniline make it an attractive candidate for applications in organic electronics. The fluoro and nitro groups are strong electron-withdrawing groups, which significantly influence the compound's ability to participate in charge transfer processes. This property has been leveraged in the development of novel materials for flexible electronics and advanced display technologies. Furthermore, the trimethylamino group introduces steric hindrance, which can be exploited to control molecular packing in crystalline solids—a critical factor in determining the performance of organic semiconductors.

In the field of pharmacology, 4-Fluoro-5-nitro-N,N,2-trimethylaniline has shown potential as a lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its ability to modulate kinase activity, a key pathway in cancer therapy. Researchers are currently exploring its potential as a precursor for more complex bioactive molecules that could address unmet medical needs.

The environmental impact of 4-Fluoro-5-nitro-N,N,2-trimethylaniline is another area of active research. Given its chemical stability and resistance to degradation under standard conditions, there is growing interest in understanding its persistence in different ecosystems. Preliminary findings suggest that while it does not readily biodegrade under aerobic conditions, it can undergo photodegradation under UV light exposure—a process that could be harnessed for waste management applications.

In conclusion, 4-Fluoro-5-nitro-N,N,2-trimethylaniline, with its CAS number 1806489-13-3, stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.